Cas no 59727-31-0 (Ethanedione, bis[4-[4-(oxophenylacetyl)phenoxy]phenyl]-)

• Product Name: Ethanedione, bis[4-[4-(oxophenylacetyl)phenoxy]phenyl]-
• CAS No: 59727-31-0
• MF: C₄₂H₂₆O₈
• MW: 658.651051998138
• CID: 337476
• PubChem ID: 57983632
• Update Time: 2025-04-19

Ethanedione, bis[4-[4-(oxophenylacetyl)phenoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanedione, bis[4-[4-(oxophenylacetyl)phenoxy]phenyl]-
• 1-[4-[4-[2-oxo-2-[4-[4-(2-oxo-2-phenylacetyl)phenoxy]phenyl]acetyl]phenoxy]phenyl]-2-phenylethane-1,2-dione
• 2,2'-(((Oxalylbis(4,1-phenylene))bis(oxy))bis(4,1-phenylene))bis(1-phenylethane-1,2-dione)
• 1,1'-{(1,2-Dioxoethane-1,2-diyl)bis[(4,1-phenylene)oxy-4,1-phenylene]}bis(phenylethane-1,2-dione)
• SCHEMBL13567254
• DTXSID80728558
• 59727-31-0

• Inchi： 1S/C42H26O8/c43-37(27-7-3-1-4-8-27)39(45)29-11-19-33(20-12-29)49-35-23-15-31(16-24-35)41(47)42(48)32-17-25-36(26-18-32)50-34-21-13-30(14-22-34)40(46)38(44)28-9-5-2-6-10-28/h1-26H
• InChI Key： SMLPQHVACIVQFK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C(C2C=CC=CC=2)=O)=O)=CC=1)C1C=CC(=CC=1)C(C(C1C=CC(=CC=1)OC1C=CC(C(C(C2C=CC=CC=2)=O)=O)=CC=1)=O)=O

Computed Properties

• Exact Mass: 658.16278
• Monoisotopic Mass: 658.16276778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 13
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 120.88